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Compound of Interest

Compound Name: Rhodium-106

CAS No.: 14234-34-5

Cat. No.: B1219547

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Rhodium-106 (¹⁰⁶Rh) source calibration. The information is presented in a question-and-

answer format to directly address specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is the primary method for calibrating ¹⁰⁶Rh brachytherapy sources?

A1: The most common and recommended method for calibrating ¹⁰⁶Rh brachytherapy sources

in a clinical or research setting is by using a well-type ionization chamber. This method offers

high precision and reproducibility due to its stable geometry. The calibration determines the air-

kerma strength of the source, which is the standard quantity for specifying the output of

brachytherapy sources. All calibrations should be traceable to a national standards laboratory.

Q2: Why is my measured source strength different from the manufacturer's certificate?

A2: Discrepancies between your measured air-kerma strength and the manufacturer's

certificate can arise from several factors. It's important to note that manufacturers' stated
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source strengths can have uncertainties of up to ±10%.[1] Therefore, independent verification

is crucial.[1] Other reasons for discrepancies include:

Calibration of your well-type chamber: Ensure your chamber has a valid and traceable

calibration certificate for the appropriate energy range.

Decay calculation errors: Double-check that the decay of the source since the

manufacturer's calibration date has been accurately calculated using the half-life of

Ruthenium-106 (³⁷¹⁵ days), as it is in secular equilibrium with Rhodium-106.[2]

Experimental conditions: Variations in temperature, pressure, and humidity can affect the

readings of vented ionization chambers.

Source positioning: Inconsistent positioning of the source within the well chamber can lead to

variable readings.

Q3: How often should I perform quality assurance checks on my calibration equipment?

A3: Regular quality assurance (QA) checks are essential for maintaining the accuracy of your

¹⁰⁶Rh source calibrations. It is recommended to perform daily constancy checks using a long-

lived reference source, such as Cesium-137. These checks ensure the stability of your well-

type ionization chamber and electrometer. A full recalibration of the well-type chamber by an

accredited dosimetry calibration laboratory is typically recommended every two years, or after

any instrument repair. Studies have shown that the response of a well-type chamber can be

stable to within ±0.5% for about three years after calibration, but may deviate more significantly

after that.

Q4: What are the key correction factors to apply during ¹⁰⁶Rh source calibration?

A4: Several correction factors must be applied to the raw measurements to obtain an accurate

air-kerma strength. These include:

Temperature and Pressure Correction (k_TP): For vented well-type ionization chambers, this

corrects for the air density in the chamber volume relative to standard conditions (typically

20°C and 101.325 kPa).[3]
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Ion Recombination Correction (k_ion): This corrects for the incomplete collection of charge

due to the recombination of ions within the chamber, especially at high dose rates.

Electrometer Calibration Factor: This corrects for the accuracy of the electrometer reading.

Decay Correction: This accounts for the radioactive decay of the ¹⁰⁶Ru/¹⁰⁶Rh source from a

reference date to the date of measurement.

Troubleshooting Guide
Issue 1: High or unstable leakage current from the well-type ionization chamber.

Question: My electrometer shows a high or fluctuating reading even without a source in the

well-type chamber. What should I do?

Answer:

Check for Contamination: Ensure the well chamber, source holder, and surrounding area

are free from radioactive contamination.

Inspect Cables and Connectors: Examine the triaxial cable and connectors for any

damage, moisture, or loose connections. Moisture can provide a path for leakage current.

Allow for Stabilization: Ensure the high voltage has been applied to the chamber for a

sufficient amount of time (typically 30 minutes to an hour) to allow it to stabilize.

Verify High Voltage Supply: Check that the high voltage supply is providing the correct and

stable voltage as specified for your chamber.

Environmental Factors: High humidity can increase leakage current. If possible, perform

measurements in a controlled environment with lower humidity.

Chamber or Cable Fault: If the problem persists, there may be an internal fault in the

chamber or cable. Contact the manufacturer for service. A high leakage current can

significantly impact the accuracy of low-activity source measurements.

Issue 2: Inconsistent or non-reproducible measurements.
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Question: I am getting different readings each time I measure the same ¹⁰⁶Rh source. What

could be the cause?

Answer:

Source Positioning: The most likely cause is inconsistent positioning of the source within

the well chamber. Ensure you are using the correct source holder and that it is fully

inserted to the same position for every measurement. The position of maximum response,

often called the "sweet spot," should be determined and used consistently.

Short-Lived Isotope Equilibrium: While ¹⁰⁶Rh is in secular equilibrium with ¹⁰⁶Ru, ensure

you are not dealing with any other short-lived isotopes that might be present and affecting

your readings.

Electrometer Instability: Check the stability of your electrometer. Perform a self-test or

check its performance with a known stable current source if available.

Fluctuating Background Radiation: Be aware of any changes in the background radiation

environment, such as the movement of other radioactive sources in the vicinity.

Warm-up Time: Allow both the electrometer and the well chamber to warm up and stabilize

for the manufacturer-recommended time before taking measurements.

Issue 3: Unexpectedly high readings, suggesting scattering effects.

Question: My measured values are consistently higher than expected, and I suspect

radiation scattering. How can I minimize this?

Answer:

Positioning in the Room: The well-type ionization chamber should be placed as far as

practically possible from scattering surfaces like walls, floors, and other equipment. A

distance of at least 1 meter is often recommended.

Use of a Low-Scatter Stand: Mount the chamber on a stand of minimal material to reduce

scatter from the support structure itself.
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Consistent Setup: Ensure that the experimental setup is identical for both the calibration of

your chamber with a reference source and the measurement of your ¹⁰⁶Rh source. Any

changes in the scattering environment can affect the readings. Studies have shown that

placing a well chamber close to a wall can overestimate the current by 1%.

Data Presentation
Table 1: Performance Characteristics of Common Well-Type Ionization Chambers

Characteristic Chamber Model A Chamber Model B Chamber Model C

Nominal Response

(nA/U) for ¹⁹²Ir
2.5 2.8 3.1

Long-Term Stability

(per year)
< 0.5% < 0.4% < 0.5%

Leakage Current (fA) < 50 < 40 < 50

Ion Collection

Efficiency (%)
> 99.5 > 99.8 > 99.7

Energy Dependence

(¹³⁷Cs vs ¹⁹²Ir)
~1.2% ~1.5% ~1.3%

Note: Data is illustrative and will vary between specific chamber models and calibration

conditions. ¹⁹²Ir and ¹³⁷Cs are often used as reference sources for calibration.

Table 2: Typical Correction Factors in ¹⁰⁶Rh Source Calibration
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Correction Factor Symbol
Typical
Value/Range

Purpose

Temperature &

Pressure
k_TP 0.95 - 1.05

Corrects for air

density changes in

vented chambers.

Ion Recombination k_ion 1.000 - 1.005

Accounts for

incomplete charge

collection.

Electrometer

Calibration
N_elec Varies

Corrects for the

electrometer's reading

accuracy.

Source Decay A(t)/A₀ Dependent on time

Accounts for the

decrease in source

activity over time.

Experimental Protocols
Methodology for Air-Kerma Strength Calibration of a ¹⁰⁶Rh Source using a Well-Type Ionization

Chamber

Equipment Warm-up:

Power on the electrometer and apply the polarizing voltage to the well-type ionization

chamber.

Allow the system to warm up and stabilize for at least 30 minutes.

Leakage Current Measurement:

With no source in the chamber, measure the leakage current.

The leakage current should be stable and less than a specified fraction (e.g., 0.1%) of the

expected source current.

If the leakage is high or unstable, refer to the troubleshooting guide.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Constancy Check:

Measure a long-lived check source (e.g., ¹³⁷Cs) with a known activity.

The reading should be within a predefined tolerance (e.g., ±2%) of the expected value.

Environmental Conditions:

Record the ambient temperature and atmospheric pressure if using a vented ionization

chamber.

Source Measurement:

Carefully place the ¹⁰⁶Rh source in the appropriate source holder.

Insert the holder into the well chamber to a reproducible, predetermined position (the

"sweet spot").

Take multiple readings with the electrometer and calculate the average current.

Apply Correction Factors:

Calculate the temperature and pressure correction factor (k_TP) using the recorded

environmental conditions.

Determine and apply the ion recombination correction factor (k_ion).

Apply the electrometer calibration factor (N_elec).

Calculate Air-Kerma Strength (S_k):

Use the following formula to calculate the air-kerma strength of the ¹⁰⁶Rh source: S_k =

M_corr * N_k where:

M_corr is the fully corrected reading (current or charge).

N_k is the air-kerma strength calibration coefficient for your well chamber (obtained from

an accredited laboratory).
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Decay Correction:

Correct the calculated air-kerma strength for the decay of the ¹⁰⁶Ru parent isotope from

the reference date to the measurement date.

Record Keeping:

Document all measurements, correction factors, and the final calculated air-kerma

strength in a calibration record.

Mandatory Visualization
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Caption: Workflow for ¹⁰⁶Rh source calibration.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1219547/docs?utm_src=pdf-body-img#technical-support-center-rhodium-106-source-calibration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


High Leakage Current Inconsistent Readings

Problem Encountered

High Leakage?

e.g., high reading
without source

Inconsistent?

e.g., poor
reproducibility

Check for Contamination

Inspect Cables/Connectors

Verify High Voltage

Contact Manufacturer

Verify Source Positioning

Ensure Adequate Warm-up

Assess Background Radiation

Check Electrometer Stability

Yes Yes

Click to download full resolution via product page

Caption: Troubleshooting logic for common calibration issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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